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Compound of Interest

Compound Name: Direct Blue 199
CAS No.: 12222-04-7
Cat. No.: B1173519
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of
Direct Blue 199 (C.l. 74190), a water-soluble phthalocyanine dye. The protocol includes
information on the chemical properties of Direct Blue 199, necessary materials and equipment,
safety precautions, and step-by-step instructions for preparing both high-concentration stock
solutions and diluted working solutions. Additionally, guidelines for proper storage and handling
are provided to ensure the stability and integrity of the prepared solutions.

Chemical and Physical Properties

Direct Blue 199 is a bright blue, water-soluble dye.[1][2] It appears as a dark blue powder in its
solid form.[3] The dye is stable under normal laboratory temperatures and pressures.[4][5] It is
crucial to store it in a cool, dry place, away from direct sunlight, and in tightly sealed, light-
resistant containers.[3][4]

Quantitative Data Summary
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The following table summarizes the key quantitative data for Direct Blue 199 and
recommended solution concentrations.

Parameter Value Source(s)
CAS Number 12222-04-7 [1][3][6]
Molecular Formula C34H24NsNas014S4 [3]
Molecular Weight 960.88 g/mol [3]
Appearance Dark blue powder [3]

Amax (in water) 610 nm [1][2][6]
Water Solubility (20°C) >5 g/L, up to 20 g/L [1][5116]

Recommended Primary Stock 10 mg/mL (in high-purity water)

Recommended Working 0.1 - 100 pg/mL (diluted from

Solutions primary stock)

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mg/mL primary stock solution of Direct Blue
199, which can then be used to prepare more dilute working solutions.

3.1. Materials and Equipment

Direct Blue 199 powder (CAS: 12222-04-7)

High-purity water (e.g., Milli-Q®, deionized, or distilled)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)
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» Beakers

e Magnetic stirrer and stir bars

 Sterile syringe filters (0.22 um pore size)

o Sterile syringes

 Sterile storage tubes or bottles (amber or wrapped in foil)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
3.2. Safety Precautions

o Handle Direct Blue 199 powder in a well-ventilated area or a chemical fume hood to
minimize dust generation and inhalation.[4]

o Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[41[7]
e Avoid contact with skin and eyes.[3][5] In case of contact, wash thoroughly with water.[7]
e Avoid ingestion and inhalation.[4]

« Direct Blue 199 is incompatible with strong oxidizing agents, strong reducing agents, strong
acids, and strong bases.[4][5]

3.3. Preparation of 10 mg/mL Primary Stock Solution

o Calculation: To prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of Direct
Blue 199 powder.

o Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)
o Mass =10 mg/mL x 10 mL = 100 mg

» Weighing: Carefully weigh out 100 mg of Direct Blue 199 powder using an analytical
balance.
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Dissolution: a. Transfer the weighed powder into a beaker containing approximately 8 mL of
high-purity water. b. Add a magnetic stir bar and place the beaker on a magnetic stirrer. c.
Stir the solution gently until all the powder is completely dissolved. The solution should be

clear and uniformly blue.

Volume Adjustment: a. Carefully transfer the dissolved dye solution into a 10 mL volumetric
flask. b. Rinse the beaker with a small amount of high-purity water and add the rinsewater to
the volumetric flask to ensure a complete transfer of the dye. c. Add high-purity water to the
flask until the bottom of the meniscus reaches the calibration mark.

Sterilization: a. To ensure sterility and remove any particulate matter, filter the stock solution
through a 0.22 um syringe filter into a sterile, light-protected storage container.

3.4. Preparation of Working Solutions (Example: 10 pg/mL)

Perform a serial dilution from the 10 mg/mL primary stock solution.

To prepare 1 mL of a 10 pg/mL working solution, mix 1 pL of the 10 mg/mL primary stock
solution with 999 uL of the desired buffer or solvent (e.g., PBS, cell culture medium).

Vortex briefly to ensure homogeneity.

Storage and Stability

Primary Stock Solution: Store the 10 mg/mL stock solution in sterile, light-protected (amber
or foil-wrapped) containers.[4] It should be stored in a cool, dry place.[3] For long-term
storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and
potential contamination, and store at -20°C.

Working Solutions: It is recommended to prepare fresh working solutions from the stock
solution for each experiment to ensure accuracy and consistency. If storage is necessary,
keep them at 4°C for short-term use (up to one week).

Visualization of Experimental Workflow
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1. Weigh Direct Blue 199 Powder

2. Dissolve in High-Purity Water
(e.g., 80% of final volume)

3. Stir Until Fully Dissolved

4. Adjust to Final Volume
in Volumetric Flask

5. Sterilize with 0.22 um Filter

6. Store Primary Stock Solution
(Aliquoted, -20°C, Protected from Light)

or experiments

7. Prepare Working Solutions
by Dilution

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Direct Blue 199 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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